7,12-Dimethyl-1,2,3,4,7,12-hexahydrotetraphene-7,12-diol

• CAS No.: 105091-10-9
• Molecular Formula: C20H22O2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 7,12-dimethyl-1,2,3,4-tetrahydrobenzo[a]anthracene-7,12-diol
• InChI: InChI=1S/C20H22O2/c1-19(21)15-9-5-6-10-16(15)20(2,22)18-14-8-4-3-7-13(14)11-12-17(18)19/h5-6,9-12,21-22H,3-4,7-8H2,1-2H3
• InChI Key: FLZPNQMLWUUUOC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C3=C(CCCC3)C=C2)C(C4=CC=CC=C41)(C)O)O

Description

7,12-Dimethyl-1,2,3,4,7,12-hexahydrotetraphene-7,12-diol is a polycyclic aromatic hydrocarbon with significant scientific interest due to its unique chemical structure and properties. This compound is known for its potent carcinogenic effects and is widely used in research laboratories studying cancer mechanisms and treatments .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,12-Dimethyl-1,2,3,4,7,12-hexahydrotetraphene-7,12-diol typically involves the alkylation of tetraphene derivatives. One common method includes the Friedel-Crafts alkylation reaction, where tetraphene is reacted with methylating agents in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction conditions often require an inert atmosphere and controlled temperatures to ensure the desired product yield .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves rigorous purification steps, including recrystallization and chromatography, to obtain high-purity 7,12-Dimethyl-1,2,3,4,7,12-hexahydrotetraphene-7,12-diol. The scalability of the synthesis is crucial for its application in extensive research and industrial uses .

Chemical Reactions Analysis

Types of Reactions

7,12-Dimethyl-1,2,3,4,7,12-hexahydrotetraphene-7,12-diol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of quinones and other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of reduced hydrocarbon derivatives.

Substitution: Electrophilic substitution reactions are common, where the methyl groups can be substituted with other functional groups using reagents like halogens or nitro compounds.

Common Reagents and Conditions

The reactions typically require specific reagents and conditions:

Oxidation: KMnO4 in acidic or basic medium, CrO3 in acetic acid.

Reduction: LiAlH4 in ether, NaBH4 in methanol.

Substitution: Halogens (Cl2, Br2) in the presence of a catalyst, nitro compounds in acidic medium.

Major Products

The major products formed from these reactions include quinones, reduced hydrocarbons, and various substituted derivatives, depending on the reaction conditions and reagents used .

Scientific Research Applications

7,12-Dimethyl-1,2,3,4,7,12-hexahydrotetraphene-7,12-diol is extensively used in scientific research, particularly in the fields of:

Chemistry: Studying the reactivity and properties of polycyclic aromatic hydrocarbons.

Biology: Investigating the biological effects and mechanisms of carcinogenesis.

Medicine: Developing cancer models and testing anti-carcinogenic compounds.

Industry: Used as a reference compound in environmental monitoring and pollution studies .

Mechanism of Action

The compound exerts its effects primarily through metabolic activation. It is metabolized by cytochrome P450 enzymes to form reactive intermediates that can bind to DNA, leading to mutations and carcinogenesis. The molecular targets include DNA and various cellular proteins involved in cell cycle regulation and apoptosis .

Comparison with Similar Compounds

Similar Compounds

7,12-Dimethylbenz[a]anthracene: Another potent carcinogen with similar structure and properties.

1,4-Dimethyl-2,3-benzophenanthrene: Shares structural similarities and carcinogenic effects.

9,10-Dimethyl-1,2-benzanthracene: Known for its use in cancer research.

Uniqueness

7,12-Dimethyl-1,2,3,4,7,12-hexahydrotetraphene-7,12-diol is unique due to its specific methylation pattern and the presence of hydroxyl groups, which influence its reactivity and biological effects. Its distinct structure makes it a valuable compound for studying the mechanisms of carcinogenesis and developing targeted cancer therapies .